Cas no 896337-96-5 (2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 896337-96-5
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5869218
• PubChem ID: 7260719
• Update Time: 2025-06-15

2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2550-0153
• 2-methyl-5-oxo-N-(p-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• SCHEMBL18608371
• 896337-96-5
• AKOS024659563
• 2-methyl-N-(4-methylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 2-methyl-N-(4-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2-methyl-N-(4-methylphenyl)-5-oxo-
• 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C15H13N3O2S/c1-9-3-5-11(6-4-9)17-13(19)12-7-16-15-18(14(12)20)8-10(2)21-15/h3-8H,1-2H3,(H,17,19)
• InChI Key： FOPZXUNDVXPRBR-UHFFFAOYSA-N
• SMILES： C12SC(C)=CN1C(=O)C(C(NC1=CC=C(C)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 299.07284784g/mol
• Monoisotopic Mass: 299.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.73±0.70(Predicted)

Additional information on 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 896337-96-5)

2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 896337-96-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiazolopyrimidine class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly interested in its carboxamide moiety, which enhances its binding affinity to various biological targets.

The molecular structure of 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide features a fused thiazole and pyrimidine ring system, contributing to its stability and reactivity. This structural motif is often explored in drug discovery for its ability to interact with enzymes and receptors involved in disease pathways. Recent studies have highlighted its potential as a kinase inhibitor, a hot topic in oncology research, where targeted therapies are increasingly sought after.

In the context of current trends, the demand for small-molecule inhibitors like 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide has surged, driven by advancements in personalized medicine and AI-driven drug design. Search engine analytics reveal frequent queries such as "thiazolopyrimidine derivatives in cancer therapy" and "CAS 896337-96-5 applications," reflecting growing interest in its pharmacological potential. Additionally, its role in modulating cell signaling pathways aligns with the broader focus on precision medicine.

From a synthetic chemistry perspective, the compound's 6-carboxamide group offers versatility for further derivatization, making it a valuable scaffold for medicinal chemists. Its synthesis typically involves multi-step reactions, including condensation and cyclization, to achieve high purity and yield. Researchers often optimize these protocols to meet the stringent requirements of preclinical studies, another area of frequent online searches.

Environmental and regulatory considerations are also critical when discussing 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. While it is not classified as hazardous, its handling requires standard laboratory safety measures. The compound's stability under various conditions (e.g., pH, temperature) is a common query among industrial and academic users, emphasizing the need for detailed technical data sheets.

In summary, 2-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 896337-96-5) represents a promising candidate for drug development, with its thiazolopyrimidine core and carboxamide functionality offering broad applicability. Its alignment with trending research areas, such as kinase inhibition and targeted therapy, ensures continued relevance in scientific literature and online discourse.